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Compound of Interest

Compound Name: Zolamine hydrochloride

Cat. No.: B074344

Introduction:

Tiletamine hydrochloride, a dissociative anesthetic, and zolazepam hydrochloride, a
benzodiazepine, are commercially available as a 1:1 combination product (e.g., Telazol®,
Zoletil®).[1][2] This combination provides anesthesia, analgesia, and muscle relaxation.[2][3]
Tiletamine acts as an N-methyl-D-aspartate (NMDA) receptor antagonist, producing a state of
"dissociative anesthesia," characterized by profound analgesia while maintaining pharyngeal-
laryngeal reflexes.[4][5][6] Zolazepam is a muscle relaxant and anticonvulsant that modulates
GABA-A receptors.[1][5] The combination of these two drugs mitigates some of the adverse
effects seen when either is used alone, such as convulsions with tiletamine or poor muscle
relaxation.[3][6]

The use of tiletamine-zolazepam in combination with other anesthetic agents, such as alpha-2
adrenergic agonists, opioids, and other dissociative anesthetics, is a common practice in
veterinary medicine to enhance sedation, improve muscle relaxation, provide preemptive
analgesia, and reduce the required dose of each agent, thereby minimizing dose-dependent
side effects.[7][8]

General Considerations:

e Species-Specific Differences: The duration of action of the two components differs between
species. In dogs, the anesthetic effect of tiletamine outlasts the tranquilizing effect of
zolazepam, potentially leading to a less smooth recovery.[4][9] Conversely, in cats, the effect
of zolazepam is longer, resulting in a more tranquil recovery.[4][9]
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o Adverse Effects: Potential adverse effects, particularly at higher doses, include respiratory
depression, transient apnea, excessive salivation, hypertonicity, cyanosis, and cardiac arrest.
[3][4] The use of an anticholinergic agent like atropine or glycopyrrolate may be necessary to
control excessive salivation.[9]

o Contraindications: Tiletamine-zolazepam combinations are contraindicated in animals with
central nervous system diseases like epilepsy, head trauma, penetrating eye trauma, and
certain cardiovascular conditions.[9][10]

e Drug Reconstitution: The commercial product is a powder that must be reconstituted. Once
reconstituted, it has a limited shelf life, which varies depending on storage conditions (room
temperature or refrigerated).[2][11]

Signaling Pathways

The primary mechanisms of action for the components of tiletamine-zolazepam involve distinct
neurotransmitter systems in the central nervous system.

Caption: Mechanisms of action for tiletamine and zolazepam.

Quantitative Data: Dosages and Effects of
Tiletamine-Zolazepam Combinations

The following tables summarize dosages and reported effects for common tiletamine-
zolazepam combinations across various species. Dosages are for the combined tiletamine-
zolazepam product unless otherwise specified.

Table 1: Tiletamine-Zolazepam Combinations in Dogs
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Tiletamine-
L Other Agent N
Combinatio  Zolazepam Application/ L
Dose Route Citations
n Agents Dose Effects
(mglkg)
(mglkg)
Premedicatio
Alone 3.0 N/A IM [9]
n
Diagnostic
Alone 6.6-9.9 N/A IM [3114]
purposes
Minor
Alone 9.9-13.2 N/A IM [31[4]
procedures
N/A (after o2-
Alone 1.0-75 agonist \ Induction 9]
premed)
] ) ) General
with Xylazine 5.5 Xylazine: 1.0 v ) [7]
anesthesia
General
with Xylazine Xylazine: 1.0, anesthesia,
_ 4.0 _ v [71112]
& Ketamine Ketamine: 5.0 longer
duration
with Dexmedetomi Profound
Dexmedetomi dine: 0.005, sedation for
_ 2.0 IM _ [13]
dine & Butorphanol: multimodal
Butorphanol 0.2 anesthesia

Table 2: Tiletamine-Zolazepam Combinations in Cats
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Tiletamine-
o Other Agent o
Combinatio  Zolazepam Application/ L
Dose Route Citations
n Agents Dose Effects
(mglkg)
(mglkg)
Premedicatio
Alone 2.5 N/A SC [9]
n
Dentistry,
Alone 9.7-11.9 N/A IM abscess [3114]
treatment
Minor
procedures
Alone 10.6 - 12.5 N/A IM . [3]
(lacerations,
castration)
Ovariohyster
Alone 14.3-15.8 N/A IM ectomy, [3]
onychectomy
Xylazine: Anesthesia
with Xylazine 1.11 + 0.34, for high-
, 5.52 + 1.70 _ IM [14]
& Ketamine Ketamine: volume
8.94 + 3.60 spay/neuter
Surgical
) anesthesia
) i Atropine:
with Atropine 14.5 0.04 SC/IM for [15]
' ovariohystere
ctomy

Table 3: Tiletamine-Zolazepam Combinations in Swine
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Tiletamine-
L Other Agent N
Combinatio  Zolazepam Application/ L
Dose Route Citations
n Agents Dose Effects
(mglkg)
(mglkg)
with Xylazine ) General
4.4 Xylazine: 2.2 IM ] [11]
(TX) anesthesia
Reconstituted
with
General
with Ketamine
See anesthesia,
Ketamine & (2.5ml of o )
) reconstitution  IM increased [11]
Xylazine 100mg/ml) & ) ) o
) details dissociative
(TKX) Xylazine
component
(2.5ml of
100mg/ml)
with o Surgical
o Medetomidin o
Medetomidin 5.0 01 IM anesthesiain  [16]
e: 0.
e wild boars
Surgical
) o anesthesia in
with Medetomidin
o wild boars,
Medetomidin e: 0.05,
2.5 IM reduced [8]
e& Butorphanol: ) ]
tiletamine-
Butorphanol 0.2
zolazepam
dose

Table 4: Tiletamine-Zolazepam Combinations in Wildlife and Other Species
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Tiletamin
) Other N
Combinat e- Applicati
) ) Agent L
Species ion Zolazepa 5 Route on/Effect  Citations
ose
Agents m Dose S
(mglkg)
(mglkg)
Anesthetic
induction
Goats Alone 5.5 N/A v [17]
for
laparotomy
No
significant
with benefit
Butorphan
Goats Butorphan 5.5 o v over [17]
ol: 0.
ol tiletamine-
zolazepam
alone
Rapid,
with P
Black Medetomid reliable
Medetomid  0.86 ] IM ) . [18]
Bears ] ine: 0.052 immobilizat
ine
ion
] Immobilizat
with
) Medetomid ion for non-
Raccoons Medetomid 1.7 ] IM _ [19]
) ine: 0.07 surgical
ine
procedures
Immobilizat
ion,
) with )
Striped _ Medetomid smooth
Medetomid 1.7 ) IM ) ) [19]
Skunks ) ine: 0.07 induction
ine
and
recovery
White- with 1.0 Medetomid IM Effective [20]
tailed Deer Medetomid ine: 0.150, and safe
ine & Ketamine: chemical
Ketamine 15
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ion

Experimental Protocols

The following are generalized protocols derived from cited experimental and clinical studies.
Researchers must adapt these protocols to their specific experimental needs, animal species,
and institutional guidelines.

Protocol 1: Tiletamine-Zolazepam, Xylazine, and
Ketamine (TKX) Anesthesia in Swine

This protocol is commonly used for general anesthesia in swine.[11]

1. Materials:

e One vial of tiletamine-zolazepam (500 mg total, lyophilized powder).

o Ketamine (100 mg/mL).

e Xylazine (100 mg/mL).

o Sterile syringes and needles.

» Appropriate monitoring equipment (pulse oximeter, ECG, thermometer).
2. Drug Preparation (TKX Cocktail):

o Reconstitute the vial of tiletamine-zolazepam powder with 2.5 mL of ketamine (100 mg/mL)
and 2.5 mL of xylazine (100 mg/mL).[11]

e This results in a final solution containing 50 mg/mL tiletamine, 50 mg/mL zolazepam, 50
mg/mL ketamine, and 50 mg/mL xylazine.

o Gently swirl the vial until the powder is completely dissolved.

3. Administration:
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Administer the TKX cocktail via deep intramuscular (IM) injection. The cervical (neck)
muscles are a common site.

The recommended dosage can vary, but a common starting point is 2.2-4.4 mg/kg of the
tiletamine-zolazepam component.

. Monitoring:

Monitor vital signs including heart rate, respiratory rate, oxygen saturation (SpO2), and body
temperature throughout the procedure.

Pigs are prone to hypothermia; provide supplemental heat as needed.[2]

Be prepared for potential respiratory depression. Oxygen supplementation is recommended.
[11]

. Recovery:

Place the animal in a quiet, warm area for recovery.

Monitor until the animal is in sternal recumbency and able to stand.

Protocol 2: Tiletamine-Zolazepam and Dexmedetomidine
Combination in Dogs for Sedation

This protocol provides profound sedation suitable for minor procedures or as a premedication

before general anesthesia.[13]

1. Materials:

Tiletamine-zolazepam solution (100 mg/mL).
Dexmedetomidine solution (e.g., 0.5 mg/mL).
Butorphanol solution (e.g., 10 mg/mL) for enhanced analgesia.

Sterile syringes and needles.
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e Monitoring equipment.
2. Drug Preparation:
o Draw up the calculated doses of each drug into a single syringe.

» Example doses: Tiletamine-zolazepam (2 mg/kg), dexmedetomidine (5 mcg/kg or 0.005
mg/kg), and butorphanol (0.2 mg/kg).[13]

3. Administration:
o Administer the combination via deep IM injection.
4. Monitoring and Reversal:

o Monitor cardiovascular and respiratory parameters. Dexmedetomidine can cause
bradycardia and peripheral vasoconstriction.

o The effects of dexmedetomidine can be reversed with an alpha-2 antagonist such as
atipamezole if necessary.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating an anesthetic
combination involving tiletamine-zolazepam.

Caption: General workflow for anesthetic protocol evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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